(3-bromo-4-methoxybenzyl)phenylamine
Description
Properties
IUPAC Name |
N-[(3-bromo-4-methoxyphenyl)methyl]aniline | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14BrNO/c1-17-14-8-7-11(9-13(14)15)10-16-12-5-3-2-4-6-12/h2-9,16H,10H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMHDPRSBFASNRF-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CNC2=CC=CC=C2)Br | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14BrNO | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.17 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Electronic Comparisons
The electronic and steric effects of substituents on phenylamine derivatives significantly impact their chemical behavior and biological activity. Below is a comparative analysis with key analogues:
Q & A
Q. What are the optimal synthetic routes for (3-bromo-4-methoxybenzyl)phenylamine, and what purification techniques ensure high yield and purity?
The synthesis typically involves multi-step reactions starting from substituted benzyl halides or nitro compounds. For example, brominated methoxybenzyl intermediates (e.g., 4-bromo-3-methoxybenzyl chloride) can undergo nucleophilic substitution with aniline derivatives under basic conditions . Key steps include:
- Bromination : Controlled bromination of 4-methoxybenzyl precursors using reagents like NBS (N-bromosuccinimide).
- Amine coupling : Reaction with phenylamine via Buchwald-Hartwig amination or Ullmann coupling for aryl-amine bond formation . Purification methods such as column chromatography (silica gel, eluent: hexane/ethyl acetate) and recrystallization (using ethanol/water mixtures) are critical to isolate the product with >95% purity. Monitoring via TLC and NMR ensures reaction progress .
Q. How can spectroscopic techniques (NMR, MS) confirm the structure of (3-bromo-4-methoxybenzyl)phenylamine?
- ¹H NMR : Key signals include:
- A singlet at δ 3.8–3.9 ppm for the methoxy (-OCH₃) group.
- Aromatic protons split into distinct patterns due to bromine’s deshielding effect (e.g., doublets near δ 7.2–7.5 ppm).
- Benzylic CH₂ protons adjacent to the amine at δ 3.4–3.6 ppm .
- Mass Spectrometry (MS) : A molecular ion peak at m/z ~292 (C₁₄H₁₃BrNO⁺) confirms the molecular weight. Fragmentation patterns show loss of Br (79.9 Da) and methoxy groups .
Advanced Research Questions
Q. How do the bromine and methoxy substituents influence the compound’s reactivity in nucleophilic substitution reactions?
The bromine atom acts as a strong electron-withdrawing group, activating the benzyl position for SNAr (nucleophilic aromatic substitution) with amines or thiols. The methoxy group (-OCH₃) donates electrons via resonance, directing electrophiles to the para position relative to itself. This dual effect creates regioselectivity in further functionalization. For example, in cross-coupling reactions, bromine facilitates Suzuki-Miyaura couplings with aryl boronic acids .
Q. What strategies resolve contradictions in reported biological activities of (3-bromo-4-methoxybenzyl)phenylamine derivatives?
Discrepancies in bioactivity data (e.g., IC₅₀ values in enzyme assays) often arise from:
- Assay conditions : Variations in pH, solvent (DMSO vs. aqueous buffers), or temperature.
- Structural analogs : Subtle differences in substituents (e.g., replacing Br with Cl) alter binding affinity . Mitigation strategies include:
- Standardizing assay protocols across studies.
- Conducting QSAR (Quantitative Structure-Activity Relationship) analyses to correlate substituent effects with activity .
Q. How does the basicity of (3-bromo-4-methoxybenzyl)phenylamine compare to other phenylamine derivatives?
The bromine and methoxy groups decrease basicity compared to unsubstituted phenylamine. Bromine’s electron-withdrawing effect reduces the amine’s lone pair availability, while the methoxy group’s resonance donation slightly counteracts this. Experimental pKa values can be determined via potentiometric titration in aqueous ethanol, revealing a pKa ~4.5–5.0 (vs. phenylamine’s pKa ~4.6) .
Q. What are the applications of (3-bromo-4-methoxybenzyl)phenylamine in drug discovery and materials science?
- Medicinal Chemistry : Serves as a scaffold for kinase inhibitors (e.g., targeting EGFR or BRAF) due to its ability to mimic ATP-binding motifs. The bromine atom enhances binding via halogen bonding .
- Materials Science : Used in synthesizing conductive polymers or metal-organic frameworks (MOFs), where the amine group coordinates with metal ions (e.g., Cu²⁺ or Zn²⁺) .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
